Cas no 1993319-08-6 (Tert-butyl (1R,2R,4S)-2-aminobicyclo[2.2.1]heptane-2-carboxylate)

• Product Name: Tert-butyl (1R,2R,4S)-2-aminobicyclo[2.2.1]heptane-2-carboxylate
• CAS No: 1993319-08-6
• MF: C₁₂H₂₁NO₂
• MW: 211.30064368248
• CID: 6383330
• PubChem ID: 121604946
• Update Time: 2025-11-01

Tert-butyl (1R,2R,4S)-2-aminobicyclo[2.2.1]heptane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6507959
• AKOS026740380
• Tert-butyl (1R,2R,4S)-2-aminobicyclo[2.2.1]heptane-2-carboxylate
• rac-tert-butyl (1R,2R,4S)-2-aminobicyclo[2.2.1]heptane-2-carboxylate
• 1993319-08-6

• Inchi： 1S/C12H21NO2/c1-11(2,3)15-10(14)12(13)7-8-4-5-9(12)6-8/h8-9H,4-7,13H2,1-3H3/t8-,9+,12+/m0/s1
• InChI Key： ONEGLLPRTCKHPL-YGOYTEALSA-N
• SMILES： O(C(C)(C)C)C([C@]1(C[C@H]2CC[C@@H]1C2)N)=O

Computed Properties

• Exact Mass: 211.157228913g/mol
• Monoisotopic Mass: 211.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 52.3Ų

Additional information on Tert-butyl (1R,2R,4S)-2-aminobicyclo[2.2.1]heptane-2-carboxylate

Comprehensive Overview of Tert-butyl (1R,2R,4S)-2-aminobicyclo[2.2.1]heptane-2-carboxylate (CAS No. 1993319-08-6)

The compound Tert-butyl (1R,2R,4S)-2-aminobicyclo[2.2.1]heptane-2-carboxylate (CAS No. 1993319-08-6) is a highly specialized chiral building block widely utilized in pharmaceutical synthesis and organic chemistry research. Its unique bicyclo[2.2.1]heptane scaffold and stereochemical configuration make it invaluable for designing bioactive molecules, particularly in drug discovery targeting CNS disorders and enzyme modulation. The tert-butyl ester group enhances its stability, while the 2-amino functionality allows for further derivatization, aligning with modern trends in fragment-based drug design.

Recent advancements in asymmetric synthesis have spotlighted compounds like Tert-butyl (1R,2R,4S)-2-aminobicyclo[2.2.1]heptane-2-carboxylate due to their role in creating enantiopure intermediates. Researchers frequently search for "chiral auxiliaries for drug synthesis" or "bicyclic amine applications," reflecting the growing demand for stereoselective methodologies. This compound’s rigid bicyclic framework mimics natural product geometries, addressing key challenges in medicinal chemistry, such as improving metabolic stability and target selectivity—a hot topic in AI-driven molecular optimization studies.

From a synthetic perspective, the carboxylate moiety in CAS 1993319-08-6 offers versatile reactivity, enabling peptide coupling or cross-coupling reactions. Its compatibility with green chemistry principles (e.g., low toxicity, high atom economy) resonates with industry shifts toward sustainable practices. Queries like "eco-friendly chiral synthons" or "scalable amine protection" underscore its relevance. Analytical techniques such as HPLC and NMR confirm its >98% enantiomeric excess, critical for regulatory compliance in API manufacturing.

In drug development, this compound’s 1R,2R,4S configuration has shown promise in modulating GPCRs and ion channels, areas dominating recent PubMed publications. Its structural similarity to proline derivatives also attracts attention for "conformationally restricted peptide mimics," a trending subtopic in oncology and neurology research. Notably, patents leveraging its core structure highlight applications in neurodegenerative disease therapeutics, aligning with global health priorities like Alzheimer’s and Parkinson’s research.

Storage and handling of Tert-butyl (1R,2R,4S)-2-aminobicyclo[2.2.1]heptane-2-carboxylate require anhydrous conditions to preserve its reactivity. Suppliers often highlight its compatibility with "air-sensitive reaction protocols," addressing common user concerns about compound stability. As the pharmaceutical industry increasingly adopts continuous flow chemistry, this compound’s solubility profile (organic solvent compatibility) positions it as a candidate for automated synthesis platforms—an emerging search trend among process chemists.

Regulatory-wise, CAS 1993319-08-6 is not classified under restricted categories, facilitating global procurement. However, users should verify regional chemical inventories (e.g., TSCA, REACH) for compliance. Its non-hazardous nature contrasts with trending searches for "safe alternatives to toxic intermediates," making it a sustainable choice. Recent publications in ACS and RSC journals emphasize its role in stereocontrolled synthesis, particularly for complex heterocycles—a focal point in antiviral drug development.

Future directions for this compound include exploration in bioconjugation and PROTAC technology, where its amine group could serve as a linker site. These applications respond to rising searches for "targeted protein degradation scaffolds." With the pharmaceutical intermediates market projected to grow at 6.8% CAGR (2023-2030), Tert-butyl (1R,2R,4S)-2-aminobicyclo[2.2.1]heptane-2-carboxylate is poised to remain a critical tool for innovators addressing unmet medical needs through rational molecular design.